Cas no 1290543-35-9 (3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine)

• Product Name: 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
• CAS No: 1290543-35-9
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 5217090
• Update Time: 2025-06-11

3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 3-(4-Methoxy-phenyl)-3,4-dihydro-2H-benzo[1,4]oxazine
• 3-(p-Methoxyphenyl)-3,4-dihydro-2H-1,4-benzooxazine
• 2H-1,4-Benzoxazine, 3,4-dihydro-3-(4-methoxyphenyl)-

• Inchi： 1S/C15H15NO2/c1-17-12-8-6-11(7-9-12)14-10-18-15-5-3-2-4-13(15)16-14/h2-9,14,16H,10H2,1H3
• InChI Key： SOQABZLNGOWFAF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC(C2C=CC(=CC=2)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5

Additional information on 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine

Introduction to 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine (CAS No. 1290543-35-9)

3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine, identified by its CAS number 1290543-35-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[b][1,4]oxazine class, a structural motif known for its potential biological activity and structural versatility. The presence of a 4-methoxyphenyl substituent in its molecular framework suggests possible interactions with biological targets that could be exploited for therapeutic applications.

The molecular structure of 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine consists of a fused ring system comprising a benzene ring connected to an oxazine ring. The dihydro prefix indicates the saturation of two adjacent carbon atoms in the oxazine ring, which can influence the electronic properties and reactivity of the molecule. This structural feature is often leveraged in drug design to modulate binding affinity and metabolic stability.

In recent years, there has been growing interest in benzo[b][1,4]oxazine derivatives due to their reported pharmacological properties. Studies have suggested that compounds within this class may exhibit activities relevant to neurological disorders, inflammation, and cancer. The 4-methoxyphenyl group is particularly noteworthy, as methoxy-substituted aromatic rings are frequently found in bioactive molecules and can contribute to hydrophobic interactions and metabolic resilience.

One of the most compelling aspects of 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify novel compounds with improved pharmacokinetic profiles and target specificity. The oxazine ring itself is a versatile pharmacophore that can be modified to enhance binding interactions with enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine for biological activity. Molecular docking studies have been employed to predict how this molecule might interact with various protein targets. For instance, simulations suggest that it could bind to enzymes implicated in metabolic disorders or inflammatory responses. These findings are consistent with preliminary experimental data that has hinted at promising biological effects.

The synthesis of 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine represents another area of active investigation. Chemists have developed multi-step synthetic routes that allow for the efficient preparation of this compound and its analogs. Key steps often involve cyclization reactions that form the core benzo[b][1,4]oxazine structure, followed by functionalization at the 4-methoxyphenyl position. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological evaluation.

In the context of medicinal chemistry, the exploration of 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine extends beyond academic research; it has implications for industrial drug development. Pharmaceutical companies are increasingly interested in heterocyclic compounds like this one due to their diverse biological activities and potential therapeutic value. The ability to modify its structure allows for the creation of libraries of derivatives that can be screened for novel drug candidates.

The chemical properties of 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine, such as its solubility and stability under various conditions, are also critical considerations in drug development. These properties determine how well the compound might be formulated into a final pharmaceutical product. For example, solubility issues can limit bioavailability, while instability could lead to degradation during storage or administration.

From a mechanistic standpoint, researchers are interested in understanding how 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine exerts its effects at a molecular level. Postulated mechanisms often involve interactions with specific enzymes or receptors that regulate physiological processes. By elucidating these mechanisms, scientists can gain insights into potential side effects and optimize the compound's therapeutic index.

The role of computational tools in studying 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine cannot be overstated. Techniques such as quantum mechanics calculations have provided detailed insights into its electronic structure and reactivity. These insights are invaluable for guiding synthetic modifications aimed at improving biological activity or reducing unwanted effects.

Future directions in the study of this compound may include exploring its potential in preclinical models to assess its efficacy and safety profile further. Preclinical studies would provide critical data needed to support further development efforts toward clinical trials. Such studies would also help identify any potential toxicities associated with long-term exposure.

The integration of high-throughput screening technologies with traditional biochemical assays has accelerated the discovery process for compounds like 3-(4-Methoxyphenyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine. These technologies enable rapid evaluation of large libraries of compounds against multiple targets simultaneously. This approach increases the likelihood of identifying promising candidates for further optimization.

In summary,3-(۴-Metھوکسیفنیل)-۳،۴-دیھائیدر-۲H-بنزو[ب][۱،۴]اکسازین (CAS No: ۱۲۹۰۵۴۳-۳۵-۹) represents a significant area of research within pharmaceutical chemistry and medicinal biology due to its structural features and potential biological activities。 The presence của یک گروه ۴-متھوکسیفنیل و ساختار بیس فوسفنلیک آن، آن را به یک سکوی مناسب تبدیل کرده است که برای توسعه داروهای جدید استفاده می شود。 با ادامه تحقیقات در این زمینه، احتمالاً شاهد کشف کاربردهای درمانی جدیدی از این ماده خواهیم بود که می تواند به بهبود سلامت انسان کمک کند。